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Compound of Interest

Compound Name: CGS 21680 Hydrochloride

Cat. No.: B1663377

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of CGS 21680 hydrochloride, a potent and
selective adenosine A2A receptor agonist. This document consolidates key technical data,
outlines experimental methodologies, and illustrates associated signaling pathways to support
its application in scientific research.

Core Compound Characteristics

CGS 21680 hydrochloride is a widely utilized research tool for investigating the physiological
and pathological roles of the adenosine A2A receptor. Its high affinity and selectivity make it an
invaluable compound for studies in neuroscience, immunology, and cardiovascular research.

Quantitative Data Summary

The following table summarizes the key quantitative parameters of CGS 21680 hydrochloride
compiled from various sources.
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Parameter Value Notes
As the hydrochloride salt.[1][2]
The molecular weight can be
) batch-specific due to variable
Molecular Weight 535.98 g/mol
water content. The free base
molecular weight is 499.52
g/mol .
Molecular Formula C23H30CIN7Ose [1]
CAS Number 124431-80-7 [1]
Purity 298% (HPLC)
Appearance White to off-white solid [1]
[2] It is also soluble in 45%
N DMSO: ~100 mg/mL (186.57 (w/v) agueous 2-
Solubility ]
mM) hydroxypropyl-B-cyclodextrin
up to 20 mg/mL.[3]
Store at -20°C. Stock solutions
Storage are stable for up to 3 months

at -20°C.

Receptor Binding and Functional Activity
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Parameter

Value

Target/System

Ki (Binding Affinity)

27 nM

Adenosine A2A Receptor[1][4]

290 nM Adenosine Al Receptor[4]
67 nM Adenosine A2B Receptor[4]
88.8 uM Adenosine A3 Receptor[4]
Adenosine A2 Receptor (rat
ICso 22 nM o
brain tissue)[2][5]
ECso 1.48 -180 nM Adenosine A2A Receptor
CAMP formation in striatal
110 nM

slices[2][5][6]

Experimental Protocols

Detailed experimental procedures are crucial for reproducible research. The following sections

provide outlines of methodologies reported in the literature for working with CGS 21680

hydrochloride.

Preparation of Stock Solutions

For in vitro studies, a common protocol for preparing a stock solution is as follows:

» Solvent Selection: Use fresh, anhydrous Dimethyl Sulfoxide (DMSO).[2]

o Concentration: Prepare a stock solution of 100 mg/mL in DMSO.[2]

e Procedure:

o Weigh the desired amount of CGS 21680 hydrochloride in a sterile microcentrifuge tube.

o Add the calculated volume of DMSO to achieve the target concentration.

o Vortex thoroughly until the compound is completely dissolved.
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» Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles
and store at -20°C for up to 3 months.

In Vivo Administration in Rodent Models

The following protocol has been used for the intraperitoneal (i.p.) administration of CGS 21680
in rats:

e Vehicle: Prepare a solution of CGS 21680 in Phosphate-Buffered Saline (PBS).
e Dosage: A dose of 1 mg/kg has been used in female Lewis rats.[1]

o Administration Schedule: In one study, rats were injected intraperitoneally every two days,
starting on day 5 post-immunization.[1]

e Control Group: The control group should receive an equal volume of the vehicle (PBS)
following the same injection schedule.[1]

Measurement of cAMP Production

This protocol describes the measurement of cyclic AMP (CAMP) production in cell culture
following stimulation with CGS 21680:

e Cell Culture: Plate cells (e.g., CHO cells stably expressing the human A2A receptor or
primary striatal cells) in appropriate well plates and culture until they reach the desired
confluency.

o Stimulation:
o Wash the cells with a suitable buffer (e.g., phosphate-buffered saline).
o Add different concentrations of CGS 21680 to the cells in a total volume of 50 pl.[7]

» Detection: After a specified incubation time, measure cAMP levels using a commercially
available kit, such as a Dynamic 2 cAMP HTREF kit, following the manufacturer's instructions.

[7]

Signaling Pathways
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CGS 21680, as an A2A receptor agonist, activates several downstream signaling cascades.
The primary pathway involves the stimulation of adenylyl cyclase, leading to an increase in
intracellular cAMP.

CGS 21680

Click to download full resolution via product page

Caption: CGS 21680 activates the A2A receptor, leading to the cAMP/PKA/CREB signaling
cascade.

Recent studies have also implicated the YAP (Yes-associated protein) signaling pathway in the
effects of CGS 21680, particularly in the context of wound healing.
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Caption: A2A receptor activation by CGS 21680 can modulate the YAP signaling pathway.

Experimental Workflow Example

The following diagram illustrates a typical workflow for an in vivo study investigating the effects
of CGS 21680.
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Caption: A generalized workflow for an in vivo study using CGS 21680.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663377#cgs-21680-hydrochloride-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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